![molecular formula C21H21NO5 B6284577 rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, cis CAS No. 2138005-31-7](/img/no-structure.png)
rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, cis
Description
Rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, cis is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.4. The purity is usually 95.
BenchChem offers high-quality rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, cis suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, cis including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Conformational Effects on Receptor Activity
The conformational structure of compounds similar to rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, particularly in terms of retinoid receptor selectivity and activity, has been a subject of study. Research has shown that the pharmacophoric groups necessary for retinoid X receptor (RXR) selectivity can be influenced by the conformational structure of retinoids, which is a key factor in their biological activity (Dawson et al., 1995).
Structural Characterization
The structural properties of related compounds, such as rac-2,3-Dibromosuccinic acid, have been extensively analyzed. These studies provide insights into the molecular arrangement and potential interactions of similar compounds, contributing to a deeper understanding of their physical and chemical properties (Bolte & Degen, 2000).
Synthesis and Characterization of Derivatives
Research has been conducted on the synthesis of various derivatives of related compounds. For instance, studies on the synthesis of aziridine-2-carboxylates and their application in the preparation of other molecular structures illustrate the versatility of these compounds in synthetic organic chemistry (de Saint-Fuscien & Dodd, 2000).
Influence on Peptide Bond Conformation
The chirality of the acyl moiety preceding compounds like proline can influence the cis/trans ratio of the proline peptide bond. This finding has implications for the design of chiral peptidomimetic building blocks and their application in biochemical and pharmaceutical research (Breznik et al., 2001).
Applications in Organic Synthesis
Research has demonstrated the use of related compounds in the synthesis of complex molecules. These studies highlight the role of such compounds as building blocks in the synthesis of biologically active molecules and their potential applications in drug development (Pelay-Gimeno, Albericio & Tulla-Puche, 2016).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, cis involves the protection of the amine group, followed by the formation of the oxolane ring and the introduction of the fluorenyl group. The final step involves the removal of the protecting group to obtain the target compound.", "Starting Materials": [ "Fluorene", "Methanol", "Sodium hydride", "2,3-Butanediol", "Ethyl chloroformate", "Triethylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanesulfonic acid", "Diethyl ether", "Chloroacetic acid", "Sodium cyanoborohydride", "Methanol", "Acetic anhydride", "Pyridine", "Methanesulfonic acid", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "N,N-Dimethylformamide", "N,N'-Dicyclohexylcarbodiimide", "2-Amino-2-methyl-1-propanol", "Methanesulfonic acid", "Diisopropylethylamine", "2,2-Dimethoxypropane", "Triethylamine", "Methanesulfonic acid", "Diethyl ether", "Sodium bicarbonate", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, trans" ], "Reaction": [ "Fluorene is reacted with methanol and sodium hydride to form 9-hydroxymethylfluorene.", "9-Hydroxymethylfluorene is reacted with 2,3-butanediol and ethyl chloroformate in the presence of triethylamine to form the protected amino alcohol.", "The protected amino alcohol is reduced with sodium borohydride to form the corresponding amine.", "The amine is reacted with chloroacetic acid and sodium cyanoborohydride to form the protected amino acid.", "The protected amino acid is reacted with acetic anhydride and pyridine to form the corresponding acetyl derivative.", "The acetyl derivative is reacted with methanesulfonic acid and methanol to form the corresponding mesylate.", "The mesylate is reacted with diethyl ether and sodium bicarbonate to form the corresponding carboxylic acid.", "The carboxylic acid is reacted with N,N'-dicyclohexylcarbodiimide and 2-amino-2-methyl-1-propanol in the presence of N,N-dimethylformamide to form the oxolane ring.", "The protecting group is removed with methanesulfonic acid and diisopropylethylamine to obtain the target compound, rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, cis." ] } | |
CAS RN |
2138005-31-7 |
Product Name |
rac-(2R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-2-carboxylic acid, cis |
Molecular Formula |
C21H21NO5 |
Molecular Weight |
367.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
